Cas no 99993-62-1 (1-(3-Methylcyclohexyl)piperazine)

• Product Name: 1-(3-Methylcyclohexyl)piperazine
• CAS No: 99993-62-1
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 797482
• PubChem ID: 4987443
• Update Time: 2025-04-19

1-(3-Methylcyclohexyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylcyclohexyl)piperazine
• Piperazine, 1-(3-methylcyclohexyl)- (6CI)
• Piperazine,1-(3-methylcyclohexyl)-
• DTXSID40407276
• SCHEMBL22510308
• 99993-62-1
• AKOS010082042

• MDL： MFCD03419489
• Inchi： 1S/C11H22N2/c1-10-3-2-4-11(9-10)13-7-5-12-6-8-13/h10-12H,2-9H2,1H3
• InChI Key： WZVDAEOTVAOPNR-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1CCCC(C)C1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.941
• Boiling Point: 256.3°C at 760 mmHg
• Flash Point: 93°C
• Refractive Index: 1.487